Cas no 2171680-91-2 (3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid)

• Product Name: 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid
• CAS No: 2171680-91-2
• MF: C₃₀H₃₂N₂O₅S
• MW: 532.650486946106
• CID: 6079899
• PubChem ID: 165457398
• Update Time: 2025-10-15

3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid
• EN300-1533112
• 2171680-91-2
• 3-[N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]propanoic acid

• Inchi： 1S/C30H32N2O5S/c1-38-18-16-27(29(35)32(17-15-28(33)34)19-21-9-3-2-4-10-21)31-30(36)37-20-26-24-13-7-5-11-22(24)23-12-6-8-14-25(23)26/h2-14,26-27H,15-20H2,1H3,(H,31,36)(H,33,34)
• InChI Key： WLRWAEAZHUUDHJ-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(N(CC1C=CC=CC=1)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 532.20319330g/mol
• Monoisotopic Mass: 532.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 121Ų

Additional information on 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid

3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid (CAS No. 2171680-91-2)

3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid (CAS No. 2171680-91-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development and biological research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its intricate molecular structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methylsulfanyl moiety.

The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The presence of this group in 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid makes it an ideal candidate for the synthesis of complex peptides and proteins, particularly those with specific functional groups that require protection during the synthesis process.

The benzyl group in this compound adds further complexity and functionality. Benzyl groups are known for their aromatic properties and can influence the solubility, stability, and reactivity of the molecule. In medicinal chemistry, benzyl-substituted compounds are often used to enhance the pharmacokinetic properties of drugs, such as improving their absorption, distribution, metabolism, and excretion (ADME) profiles.

The methylsulfanyl moiety (also known as a thiomethyl group) is another key feature of this compound. Sulfur-containing functional groups are crucial in many biological processes, including protein folding, enzyme catalysis, and redox reactions. The presence of a thiomethyl group can significantly affect the biological activity and stability of the molecule, making it a valuable component in the design of bioactive compounds.

Recent studies have highlighted the potential of 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid in various therapeutic applications. For instance, researchers at the University of California have explored its use in the development of novel anticancer agents. The compound's ability to selectively target cancer cells while minimizing toxicity to healthy cells makes it a promising candidate for cancer therapy.

In another study published in the Journal of Medicinal Chemistry, scientists investigated the role of this compound in modulating protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases. The study found that 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid can effectively disrupt specific PPIs involved in inflammation and autoimmune disorders, suggesting its potential as a therapeutic agent for these conditions.

The synthetic route for 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid involves several steps, including the protection of amino groups with Fmoc, the introduction of the benzyl and methylsulfanyl groups, and the final deprotection step to yield the desired product. The efficiency and scalability of this synthetic process have been optimized by researchers at several leading pharmaceutical companies, making it feasible for large-scale production.

In conclusion, 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopropanoic acid (CAS No. 2171680-91-2) is a versatile compound with significant potential in medicinal chemistry and drug development. Its unique molecular structure and functional groups make it an attractive candidate for various therapeutic applications, from cancer treatment to modulating protein-protein interactions. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.